N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide

• IUPAC Name: N-[4-(4-chloro-2-nitrophenyl)piperazine-1-carbothioyl]-4-ethoxybenzamide
• InChI: InChI=1S/C20H21ClN4O4S/c1-2-29-16-6-3-14(4-7-16)19(26)22-20(30)24-11-9-23(10-12-24)17-8-5-15(21)13-18(17)25(27)28/h3-8,13H,2,9-12H2,1H3,(H,22,26,30)
• InChI Key: KIRHDAVSZBKJKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(=S)N2CCN(CC2)C3=C(C=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C20H21ClN4O4S
• Molecular Weight: 448.9 g/mol

Description

N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide, also known as ML-18, is a compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide is believed to exert its effects by binding to and inhibiting the activity of the dopamine transporter (DAT). DAT is responsible for the reuptake of dopamine from the synapse, and inhibition of DAT activity leads to increased dopamine levels in the brain. This mechanism is thought to be responsible for the compound's neuroprotective and anticancer effects.
Biochemical and Physiological Effects:
In addition to its effects on DAT activity, N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide has been shown to modulate various other biochemical and physiological processes. The compound has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme that breaks down dopamine and other neurotransmitters. N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide has also been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, leading to a reduction in oxidative stress.

Advantages and Limitations for Lab Experiments

N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide has several advantages for lab experiments, including its high potency and selectivity for DAT inhibition. The compound is also relatively easy to synthesize and purify, making it accessible for research purposes. However, N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide has some limitations, including its potential toxicity and limited solubility in aqueous solutions. These limitations need to be taken into consideration when designing experiments using N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide.

Future Directions

There are several future directions for research on N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide. One area of interest is the development of more potent and selective DAT inhibitors based on N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide's structure. Another direction is the investigation of the compound's effects on other neurotransmitter systems and their potential therapeutic applications. Additionally, further research is needed to determine the long-term safety and efficacy of N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide for various scientific research applications.
Conclusion:
In conclusion, N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide is a compound that has shown promise for its potential applications in various scientific research areas. The compound's synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide for scientific research applications.

Scientific Research Applications

N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide has been studied for its potential applications in various scientific research areas, including cancer treatment, neuroprotection, and drug addiction. The compound has been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. N-{[4-(4-chloro-2-nitrophenyl)-1-piperazinyl]carbonothioyl}-4-ethoxybenzamide has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, the compound has been studied for its potential use in treating drug addiction by reducing drug-seeking behavior in animal models.